N-[4-(1H-imidazol-1-yl)phenyl]acetamide

• Molecular Formula: C11H11N3O
• Molecular Weight: 201.22 g/mol
• IUPAC Name: N-(4-imidazol-1-ylphenyl)acetamide
• InChI: InChI=1S/C11H11N3O/c1-9(15)13-10-2-4-11(5-3-10)14-7-6-12-8-14/h2-8H,1H3,(H,13,15)
• InChI Key: SLCNHWPKGYFGIJ-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC=C(C=C1)N2C=CN=C2

Description

N-[4-(1H-imidazol-1-yl)phenyl]acetamide, also known as 4-IAA, is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a derivative of the naturally occurring amino acid histidine and has been found to possess a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-[4-(1H-imidazol-1-yl)phenyl]acetamide is complex and involves the modulation of several different cellular pathways. It has been found to interact with a number of different ion channels, including voltage-gated calcium channels and NMDA receptors, which are involved in the regulation of neurotransmitter release and synaptic plasticity.
Biochemical and Physiological Effects:
N-[4-(1H-imidazol-1-yl)phenyl]acetamide has been found to possess a wide range of biochemical and physiological effects. It has been shown to modulate the release of several different neurotransmitters, including glutamate, dopamine, and acetylcholine. It has also been found to regulate the expression of several different genes, including those involved in the regulation of cell proliferation and differentiation.

Advantages and Limitations for Lab Experiments

N-[4-(1H-imidazol-1-yl)phenyl]acetamide has several advantages for use in laboratory experiments. It is a highly pure compound that can be easily synthesized and purified. It has also been extensively studied and its effects are well-characterized. However, there are also some limitations to its use, including its potential toxicity and the need for careful handling and storage.

Future Directions

There are several potential future directions for research involving N-[4-(1H-imidazol-1-yl)phenyl]acetamide. These include further studies of its mechanism of action and its effects on different cellular pathways. There is also potential for the development of new drugs based on the structure of this compound, which could have applications in the treatment of a wide range of different diseases and conditions. Additionally, further studies of its potential toxicity and safety profile will be important for its continued use in laboratory experiments.

Synthesis Methods

The synthesis of N-[4-(1H-imidazol-1-yl)phenyl]acetamide involves the reaction of 4-(1H-imidazol-1-yl)aniline with acetic anhydride in the presence of a catalyst such as sulfuric acid. The resulting product is purified through a series of recrystallizations and chromatographic separations to obtain a highly pure form of the compound.

Scientific Research Applications

N-[4-(1H-imidazol-1-yl)phenyl]acetamide has been studied extensively for its potential applications in scientific research. It has been found to possess a wide range of biochemical and physiological effects, including the modulation of ion channels, neurotransmitter release, and gene expression.